![molecular formula C14H11NO3S B2398568 N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]furan-2-carboxamide CAS No. 2379994-93-9](/img/structure/B2398568.png)
N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]furan-2-carboxamide, also known as FTCD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of furan derivatives, which have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]furan-2-carboxamide involves the inhibition of specific enzymes and signaling pathways, such as cyclooxygenase-2 (COX-2), nuclear factor-kappa B (NF-κB), and mitogen-activated protein kinase (MAPK). These enzymes and pathways play crucial roles in the regulation of inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to modulate various biochemical and physiological processes in the body. It can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]furan-2-carboxamide is its ability to selectively target specific enzymes and signaling pathways, making it a promising candidate for the development of targeted therapies. However, the limitations of this compound include its low solubility and stability, which can affect its efficacy and bioavailability in vivo.
Future Directions
There are several potential future directions for the research on N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]furan-2-carboxamide. One of the areas of interest is the development of novel formulations and delivery systems to improve its solubility and stability. Additionally, further studies are needed to investigate the efficacy and safety of this compound in preclinical and clinical settings. Moreover, the potential of this compound as a therapeutic agent in other diseases, such as neurodegenerative disorders, warrants further investigation.
Synthesis Methods
N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]furan-2-carboxamide can be synthesized through a multistep process, involving the reaction of furan-2-carboxylic acid with thionyl chloride to yield furan-2-carbonyl chloride. This intermediate is then reacted with 4-(furan-3-yl)thiophen-2-ylmethanamine to form the final product, this compound.
Scientific Research Applications
N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]furan-2-carboxamide has been investigated for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders. Several studies have reported that this compound exhibits anti-inflammatory and anti-cancer properties by inhibiting the activity of specific enzymes and signaling pathways.
properties
IUPAC Name |
N-[[4-(furan-3-yl)thiophen-2-yl]methyl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO3S/c16-14(13-2-1-4-18-13)15-7-12-6-11(9-19-12)10-3-5-17-8-10/h1-6,8-9H,7H2,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBPVNAXIVFDZBE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NCC2=CC(=CS2)C3=COC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.